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Compound of Interest

Compound Name: Darbufelone (mesylate)

CAS No.: 139340-56-0

Cat. No.: B1669827

Get Quote

Core Technical Overview
Darbufelone mesylate (CI-1004 mesylate) is a dual inhibitor of cellular 5-lipoxygenase (5-LOX)

and cyclooxygenase-2 (COX-2), widely used in inflammation and oncology research. While

highly potent, its physicochemical profile presents significant handling challenges.

The compound is a mesylate salt of a lipophilic free base. Users often encounter precipitation

upon dilution into aqueous media (cell culture media, PBS) because the salt form aids initial

dissolution in organic solvents but does not guarantee solubility in neutral aqueous buffers,

where the compound may revert to its hydrophobic free base form or simply exceed its intrinsic

solubility limit.
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Property Value Notes

Molecular Weight (Salt) 428.57 g/mol
Use this for molarity

calculations.[1]

Molecular Weight (Free Base) 332.46 g/mol Do not use for weighing.

Solubility (DMSO) ~55 - 100 mg/mL
Requires sonication; highly

soluble.

Solubility (Water) < 0.1 mg/mL
Practically insoluble without

cosolvents.

Appearance White to light yellow solid

Stock Solution Preparation (DMSO)
The Golden Rule: Always prepare the primary stock in pure DMSO (Dimethyl Sulfoxide). Do not

attempt to dissolve directly in aqueous buffers.

Protocol A: High-Concentration Stock (50 mM)
Calculate: Ensure you are using the salt molecular weight (428.57 g/mol ).[1]

Example: To make 1 mL of 50 mM stock, weigh 21.43 mg of powder.

Add Solvent: Add 1 mL of high-grade, anhydrous DMSO.

Dissolve: Vortex vigorously for 30 seconds.

Troubleshooting: If particles persist, sonicate in a water bath at 37°C for 5–10 minutes.

The solution must be completely clear before proceeding.

Storage: Aliquot immediately into light-protective tubes. Store at -80°C (stable for 6 months).

Avoid repeated freeze-thaw cycles.[2][3]

Aqueous Dilution & The "Crash" Phenomenon
The most critical failure point is diluting the DMSO stock into cell culture media or buffer. A

rapid shift in polarity causes "shock precipitation."
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Troubleshooting Guide: Preventing Precipitation
Q: Why does my solution turn cloudy immediately upon adding media? A: You likely exceeded

the aqueous solubility limit or added the stock too quickly. The local concentration of water

around the DMSO droplet forces the hydrophobic drug out of solution before it can disperse.

Corrective Protocol (Stepwise Dilution): Instead of adding 1 µL of stock directly to 1 mL of

media:

Intermediate Dilution: Dilute your high-concentration stock (e.g., 50 mM) 1:10 in pure DMSO

to create a working stock (e.g., 5 mM).

Rapid Dispersion: While vortexing the culture media (or stirring rapidly), add the working

stock dropwise.

Limit Final DMSO: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity,

though Darbufelone solubility may require up to 1% in some assays.

In Vivo Formulation (The "10/40/5/45" Rule)
For animal studies, simple DMSO/PBS mixtures often fail. The following cosolvent system is

the industry standard for maximizing solubility (up to ~5.5 mg/mL) while maintaining

biocompatibility.

Workflow Visualization
The following diagram illustrates the mandatory order of addition. Deviating from this sequence

will result in irreversible phase separation.
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Figure 1: Stepwise formulation protocol for in vivo administration. Each solvent must be fully

mixed before adding the next to maintain micellar stability.

Detailed Protocol:

10% DMSO: Dissolve the drug completely in DMSO (e.g., 100 µL).

40% PEG300: Add Polyethylene Glycol 300 (e.g., 400 µL).[2][3] Vortex.

5% Tween-80: Add Polysorbate 80 (e.g., 50 µL). Vortex until homogenous.

45% Saline: Add 0.9% Saline (e.g., 450 µL) last.

Result: This yields a stable suspension or clear solution depending on concentration. This

formulation is suitable for IP or oral administration [1][2].[2]

Mechanism of Action & Biological Context
Understanding the target pathway helps verify if lack of efficacy is due to solubility issues or

biological inactivity.
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Figure 2: Dual inhibition pathway. Darbufelone targets both arms of the arachidonic acid

cascade, necessitating precise dosing to observe dual effects [3].

Frequently Asked Questions (FAQ)
Q1: Can I store the diluted aqueous solution for later use? A:No. Aqueous dilutions of

Darbufelone mesylate are thermodynamically unstable. The compound will precipitate or

hydrolyze over time. Always prepare working solutions immediately before use.

Q2: My stock solution froze during shipping. Is it safe to use? A: Yes, provided the vial was

sealed. Thaw it completely at room temperature and vortex/sonicate to ensure no concentration

gradients exist. If solids remain after warming, the product may have degraded or absorbed

moisture.

Q3: Why is the IC50 in my assay higher than the literature value (0.19 µM)? A: This is a classic

symptom of precipitation. If the drug crashes out in the media, the effective concentration

available to the cells is much lower than the calculated concentration.

Solution: Check the well under a microscope for micro-crystals. If present, lower the

concentration or increase the DMSO percentage (if cells tolerate it).

Q4: Can I use PBS instead of Saline for the in vivo formulation? A: Saline (0.9% NaCl) is

preferred. PBS contains phosphates which can occasionally interact with mesylate salts or

other cosolvents to promote precipitation, although this is less common than with calcium-

containing buffers. Stick to the validated Saline protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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